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Compound of Interest

Compound Name: Dichlorodiethylsilane

Cat. No.: B155513 Get Quote

This technical guide provides a comprehensive overview of the mass spectrometry data for

dichlorodiethylsilane (C4H10Cl2Si). It is intended for researchers, scientists, and drug

development professionals who are utilizing mass spectrometry for the identification and

characterization of organosilicon compounds. This document presents quantitative mass

spectrometry data, a general experimental protocol for data acquisition, and a logical workflow

for analysis.

Compound Information
Dichlorodiethylsilane is an organosilicon compound with the chemical formula (C2H5)2SiCl2.

[1][2] It is also known as diethyldichlorosilane.[1][2]

Molecular Formula: C4H10Cl2Si[1][2]

Molecular Weight: 157.11 g/mol [1][2][3]

CAS Registry Number: 1719-53-5[1]

Mass Spectrometry Data (Electron Ionization)
The following table summarizes the primary mass spectrometry data for dichlorodiethylsilane
obtained via electron ionization (EI). The data is compiled from the National Institute of

Standards and Technology (NIST) Mass Spectrometry Data Center.[1] The table includes the

mass-to-charge ratio (m/z) of the fragments and their relative intensities.
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Mass-to-Charge Ratio
(m/z)

Relative Intensity (%)
Putative Fragment
Assignment

27 25.8 [C2H3]+

29 15.1 [C2H5]+

47 8.8 [SiCH3]+

63 32.5 [SiCl]+

93 31.0 [C2H5SiCl]+

99 100.0 [SiCl2CH3]+

127 95.9 [M-C2H5]+ or [(C2H5)SiCl2]+

129 62.2 Isotopic peak of m/z 127

156 1.8 [M]+ (Molecular Ion)

158 1.1 Isotopic peak of [M]+

Data sourced from the NIST WebBook.[1]

The fragmentation pattern of dichlorodiethylsilane is characteristic of organosilicon

compounds. The molecular ion peak ([M]+) is of low intensity. The base peak is observed at

m/z 99, corresponding to the loss of an ethyl group and a chlorine atom, followed by the

rearrangement to form [SiCl2CH3]+. The prominent peaks at m/z 127 and 129 represent the

loss of an ethyl group ([M-C2H5]+) and its corresponding isotope pattern due to the presence

of chlorine.[3]

Experimental Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS)
While a specific, detailed experimental protocol for dichlorodiethylsilane was not found in the

immediate literature, a general methodology for the analysis of volatile chlorosilanes by GC-MS

can be outlined. This protocol is based on standard practices for similar compounds.[4][5]

Objective: To obtain the mass spectrum of dichlorodiethylsilane using GC-MS.
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Materials and Equipment:

Gas chromatograph coupled to a mass spectrometer (GC-MS)

Capillary column suitable for volatile and reactive compounds (e.g., a low-to-mid polarity

column like a 5% phenyl-methylpolysiloxane)[5]

Helium (carrier gas)

Dichlorodiethylsilane standard

Anhydrous solvent for dilution (e.g., hexane or dichloromethane)

Microsyringe

Procedure:

Sample Preparation:

Due to the reactivity of dichlorodiethylsilane with moisture, all glassware must be

thoroughly dried.[6]

Prepare a dilute solution of dichlorodiethylsilane in an anhydrous solvent. A typical

concentration might be in the range of 1-10 µg/mL.

GC-MS Instrument Setup:

Injector: Set to a temperature of 250 °C. Use a split or splitless injection mode.

Oven Program: Start at an initial temperature of 40-50 °C and hold for 1-2 minutes. Ramp

the temperature at a rate of 10-20 °C/min to a final temperature of 200-250 °C.

Carrier Gas: Use helium at a constant flow rate (e.g., 1 mL/min).

Mass Spectrometer:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from m/z 20 to 200.
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Ion Source Temperature: Set to 230 °C.

Quadrupole Temperature: Set to 150 °C.

Data Acquisition:

Inject 1 µL of the prepared sample into the GC-MS.

Acquire the data using the instrument's software.

Data Analysis:

Identify the chromatographic peak corresponding to dichlorodiethylsilane.

Extract the mass spectrum for that peak.

Compare the obtained spectrum with a reference library (e.g., NIST).

Analyze the fragmentation pattern to confirm the structure.

Logical Workflow for Analysis
The following diagram illustrates the logical workflow for the analysis of a sample suspected to

contain dichlorodiethylsilane using GC-MS.
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Caption: Workflow for the identification of dichlorodiethylsilane via GC-MS.

This guide provides foundational data and methodologies for the mass spectrometric analysis

of dichlorodiethylsilane. Researchers should adapt the experimental protocol based on their

specific instrumentation and analytical goals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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